6,9-Dimethyl-3-nitro-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one

• CAS No.: 134894-60-3
• Molecular Formula: C14H11N3O4
• Molecular Weight: 285.25 g/mol
• IUPAC Name: 6,9-dimethyl-3-nitropyrido[2,3-b][1,5]benzoxazepin-5-one
• InChI: InChI=1S/C14H11N3O4/c1-8-3-4-11-12(5-8)21-13-10(14(18)16(11)2)6-9(7-15-13)17(19)20/h3-7H,1-2H3
• InChI Key: VIOKXWDSFLJROB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C3=C(O2)N=CC(=C3)[N+](=O)[O-])C

Description

6,9-Dimethyl-3-nitro-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one is a useful research compound. Its molecular formula is C14H11N3O4 and its molecular weight is 285.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (0.73 g, 0.015 mol of a 50% dispersion in mineral oil) in dimethylformamide (75 ml) under argon was added in one portion 3-Nitro-9-methylpyrido[2,3-b][1,5]benzoxazepin-5(6H)-one (3.75 g, 0.014 mol). Methyl iodide (1.3 ml. 0.021 mol) was added, and the resulting solution was stirred overnight at room temperature. The mixture was diluted with ice Water, and the precipitated product was collected and washed with water and pet ether. The crude product was recrystallized from ethyl acetate to give 3.14 g (79% of theory) of the product as a pale yellow solid. m.p. 197°-198° C.